Cas no 2172096-62-5 (5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172096-62-5
• MF: C₁₀H₁₅F₃N₄S
• MW: 280.313110589981
• CID: 5567395
• PubChem ID: 165596632
• Update Time: 2025-11-01

5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596662
• 2172096-62-5
• 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide

• Inchi： 1S/C10H15F3N4S/c1-6(2)3-4-7-8(9(14)18)15-16-17(7)5-10(11,12)13/h6H,3-5H2,1-2H3,(H2,14,18)
• InChI Key： ITEPJUIEIMQZAT-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCC(C)C)N(CC(F)(F)F)N=N1)N

Computed Properties

• Exact Mass: 280.09695216g/mol
• Monoisotopic Mass: 280.09695216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide

Introduction to Compound with CAS No. 2172096-62-5 and Its Applications in Chemical Biology

The compound with the CAS number 2172096-62-5 is a fascinating molecule with the systematic name 5-(3-methylbutyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazole-4-carbothioamide. This intricate structure has garnered significant attention in the field of chemical biology due to its unique chemical properties and potential applications in drug discovery and therapeutic development.

The molecular framework of this compound features a triazole core, which is a well-known scaffold in medicinal chemistry. Triazoles are renowned for their stability and versatility, making them ideal candidates for the development of bioactive molecules. The presence of a carbothioamide group at the 4-position of the triazole ring adds an additional layer of functionality, enabling diverse interactions with biological targets.

The substitution pattern of the molecule, particularly the 3-methylbutyl and 2,2,2-trifluoroethyl groups, contributes to its unique physicochemical properties. These substituents not only influence the solubility and lipophilicity of the compound but also play a crucial role in its binding affinity to biological receptors. The trifluoroethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of novel triazole-based compounds for their potential therapeutic applications. Research has demonstrated that triazole derivatives can exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The compound with CAS No. 2172096-62-5 is no exception and has shown promising results in preliminary pharmacological studies.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By targeting specific kinases, it may be possible to modulate these pathways and achieve therapeutic effects. The unique structural features of this compound make it a compelling candidate for further investigation as a kinase inhibitor.

Furthermore, the carbothioamide group in the molecule suggests potential applications in protease inhibition. Proteases are another class of enzymes that are involved in numerous biological processes and are often targeted by drugs designed to treat conditions such as inflammation and cancer. The ability of this compound to interact with proteases could lead to the development of new therapeutic agents with improved efficacy and selectivity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to access this complex molecule efficiently. Additionally, computational methods such as molecular modeling have been employed to understand the binding interactions between this compound and its biological targets.

Recent studies have also explored the potential use of this compound in combination therapies. By combining it with other drugs that target different pathways or receptors, it may be possible to achieve synergistic effects that enhance therapeutic outcomes. This approach is particularly relevant in the treatment of complex diseases such as cancer, where multiple mechanisms are often involved.

The development of novel drug candidates like this one is a testament to the ongoing advancements in chemical biology and medicinal chemistry. These efforts have led to a deeper understanding of disease mechanisms and have provided new tools for therapeutic intervention. As research continues to uncover the full potential of this compound, it is likely that it will play an increasingly important role in future drug development strategies.

In conclusion, the compound with CAS No. 2172096-62-5 represents a significant advancement in the field of chemical biology. Its unique structure and promising biological activities make it a valuable tool for further research and development. As our understanding of its properties grows, so too will its potential applications in medicine and beyond.